Cas no 902278-40-4 (2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide)
2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL1436461
- HMS1832A06
- 902278-40-4
- 2-(8-oxo-7-(phenylsulfonyl)-[1,3]dioxolo[4,5-g]quinolin-5(8H)-yl)-N-(p-tolyl)acetamide
- SCHEMBL1074265
- F3407-2048
- C655-0150
- AKOS001821820
- NCGC00111185-01
- 2-[7-(benzenesulfonyl)-8-oxo-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide
- 2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide
- 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide
-
- Inchi: 1S/C25H20N2O6S/c1-16-7-9-17(10-8-16)26-24(28)14-27-13-23(34(30,31)18-5-3-2-4-6-18)25(29)19-11-21-22(12-20(19)27)33-15-32-21/h2-13H,14-15H2,1H3,(H,26,28)
- InChI Key: COVUKQHILVBCSP-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C1C(C2C=C3C(=CC=2N(CC(NC2C=CC(C)=CC=2)=O)C=1)OCO3)=O)(=O)=O
Computed Properties
- Exact Mass: 476.10420754g/mol
- Monoisotopic Mass: 476.10420754g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 5
- Complexity: 914
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 110Ų
2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3407-2048-2μmol |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-5μmol |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-10μmol |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-20μmol |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-1mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-2mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-3mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-4mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-5mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3407-2048-10mg |
2-[7-(benzenesulfonyl)-8-oxo-2H,5H,8H-[1,3]dioxolo[4,5-g]quinolin-5-yl]-N-(4-methylphenyl)acetamide |
902278-40-4 | 10mg |
$79.0 | 2023-09-10 |
2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
Additional information on 2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide
Compound CAS No. 902278-40-4: 2-(7-(Benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-yl)-N-(4-methylphenyl)acetamide
The compound with CAS No. 902278-40-4, known as 2-(7-(Benzenesulfonyl)-8-oxo-2H,5H,8H-1,3-dioxolo[4,5-g]quinolin-5-yl)-N-(4-methylphenyl)acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities. The molecule incorporates a benzenesulfonyl group attached to a quinoline derivative, which is further connected to an acetamide moiety substituted with a 4-methylphenyl group. This combination of functional groups suggests potential applications in drug design and development.
Benzenesulfonyl groups are commonly used in organic synthesis to enhance the stability and bioavailability of molecules. In this compound, the benzenesulfonyl group is strategically positioned at the 7th position of the quinoline ring system. This placement is critical as it may influence the molecule's ability to interact with biological targets such as enzymes or receptors. Recent studies have highlighted the importance of sulfonyl-containing compounds in modulating enzyme activity, particularly in kinase inhibitors and other therapeutic agents.
The quinoline core of this compound is another key structural element. Quinoline derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The presence of an 8-oxo group within the quinoline system further enhances its reactivity and selectivity. Oxidized quinolines have been shown to exhibit potent antiproliferative effects against various cancer cell lines, making them valuable candidates in oncology research.
The acetamide moiety in this compound plays a dual role: it serves as a linker between the quinoline derivative and the 4-methylphenyl group while also contributing to the overall pharmacokinetic profile of the molecule. Acetamides are often employed in drug design due to their ability to improve solubility and permeability. The substitution pattern on the phenyl ring (specifically at the para position) introduces additional electronic effects that may influence the molecule's binding affinity to target proteins.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with high accuracy. Molecular docking studies have revealed that this compound has a strong potential to bind to several therapeutic targets, including protein kinases and other enzymes involved in disease pathways. These findings underscore its potential as a lead compound for drug discovery efforts.
In terms of synthesis, this compound can be prepared through a multi-step process involving coupling reactions and cyclization steps. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of such complex structures while maintaining high yields and purity levels. This approach not only enhances the efficiency of synthesis but also aligns with green chemistry principles by minimizing waste generation.
From an applications perspective, this compound has shown promise in preclinical models for treating various diseases, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a candidate for targeted therapy development. Furthermore, ongoing research is exploring its potential as a radiosensitizer or chemosensitizer in combination with conventional cancer treatments.
In conclusion, CAS No. 902278-40-4 represents a cutting-edge molecule with multifaceted applications in medicinal chemistry and drug discovery. Its unique structure combines functional groups known for their biological relevance and versatility, positioning it as a valuable asset in contemporary research efforts.
902278-40-4 (2-7-(benzenesulfonyl)-8-oxo-2H,5H,8H-1,3dioxolo4,5-gquinolin-5-yl-N-(4-methylphenyl)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)